2-acetamido-N-(4-methoxyphenyl)-N'-[(4-methoxyphenyl)methyl]propanediamide

• IUPAC Name: 2-acetamido-N-(4-methoxyphenyl)-N'-[(4-methoxyphenyl)methyl]propanediamide
• InChI: InChI=1S/C20H23N3O5/c1-13(24)22-18(20(26)23-15-6-10-17(28-3)11-7-15)19(25)21-12-14-4-8-16(27-2)9-5-14/h4-11,18H,12H2,1-3H3,(H,21,25)(H,22,24)(H,23,26)
• InChI Key: PDSSRGHXVPCPJN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(C(=O)NCC1=CC=C(C=C1)OC)C(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C20H23N3O5
• Molecular Weight: 385.4 g/mol

Description

2-acetamido-N-(4-methoxyphenyl)-N'-[(4-methoxyphenyl)methyl]propanediamide (AMP-MMP) is a synthetic compound that has been studied in various scientific research applications. It has a unique structure and properties that make it an attractive candidate for further research and development. This compound has been studied for its potential use in drug design, biomarker detection, and other biochemical and physiological applications.

Scientific Research Applications

Crystal Structure and Synthesis

• The compound exhibits significant properties in crystal structure analysis, as demonstrated in a study where its crystal structure was determined by X-ray diffraction analysis (Peikow et al., 2006). This highlights its potential application in crystallography and material sciences.

Reaction Mechanisms

• It plays a role in various chemical reactions, such as its involvement in reactions with methoxynaphthalenes and active methylene compounds (Tsunoda et al., 1991). This indicates its applicability in organic synthesis and reaction mechanism studies.

Electrophilic Amination and Acetamidation

• The compound is involved in electrophilic amination and acetamidation of aromatic carbamates, as studied in polyphosphoric acid, showing its significance in organic synthesis and pharmaceutical research (Velikorodov et al., 2020).

Anticonvulsant Properties

• It has been analyzed for its anticonvulsant activities, as indicated in the crystal structure of related compounds, revealing potential applications in neurological drug development (Camerman et al., 2005).

Radiopharmaceuticals

• The compound has been explored for its potential in developing imaging probes for 5-HT2A receptors, although with mixed results, suggesting its relevance in neuroimaging and radiopharmaceuticals (Prabhakaran et al., 2006).

Green Synthesis Applications

• It's involved in green chemistry applications, such as in the catalytic hydrogenation for synthesizing N-(3-Amino-4-methoxyphenyl)acetamide, an intermediate in azo disperse dye production, emphasizing its role in sustainable chemistry (Zhang Qun-feng, 2008).

Polymer Science

• The compound is used in the synthesis and characterization of polymers with biomedical applications, indicating its importance in polymer and materials science (Gallardo & Román, 1993).

Pharmaceutical Development

• It's studied for its role in the development of pharmaceuticals, such as its involvement in the synthesis and characterization of various pharmacologically active derivatives (Park et al., 1995; Park et al., 2009).

Molecular Modeling and Drug Design

• The compound is significant in molecular modeling studies and the synthesis of novel derivatives with potential anti-cancer activity, underscoring its role in drug discovery and design (Elfekki et al., 2014).